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Introduction
PF-06679142 is a potent, orally active small molecule activator of AMP-activated protein kinase

(AMPK).[1][2][3] As a key regulator of cellular energy homeostasis, AMPK is a critical

therapeutic target for metabolic diseases, and PF-06679142 is under investigation for its

potential in treating conditions such as diabetic nephropathy.[1][2] Upon activation, AMPK

phosphorylates downstream targets to promote catabolic pathways that generate ATP while

inhibiting anabolic, energy-consuming processes. This document provides detailed application

notes and protocols for measuring the activation of AMPK in response to treatment with PF-
06679142.

Mechanism of Action of PF-06679142
PF-06679142 directly activates the α1β1γ1 isoform of AMPK with an EC50 of 22 nM.[1][3] By

binding to the AMPK complex, PF-06679142 induces a conformational change that enhances

its kinase activity. This leads to the phosphorylation of downstream substrates, thereby

modulating various metabolic pathways. The primary mechanism of activation is direct

allosteric activation, which stimulates energy-producing pathways like glucose uptake and fatty

acid oxidation, while concurrently inhibiting energy-depleting pathways such as lipid and

protein synthesis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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